Methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate

• IUPAC Name: methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate
• InChI: InChI=1S/C9H18N2O2/c1-11-5-3-9(10,4-6-11)7-8(12)13-2/h3-7,10H2,1-2H3
• InChI Key: OLEPVAALUOKPDT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(CC(=O)OC)N
• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol
• CAS No.: 1376259-47-0

Description

“Methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate” is a chemical compound with the molecular formula C9H18N2O2. It is a derivative of piperidine, a six-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of piperidine derivatives, such as “this compound”, has been a subject of interest in the field of organic chemistry. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The compound also contains an acetate group and a methyl group attached to the piperidine ring.

Chemical Reactions Analysis

Piperidine derivatives, including “this compound”, are involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 186.25. The compound’s boiling point is 210.2°C at 760 mmHg.

Scientific Research Applications

Applications in Acetylcholinesterase Studies

Researchers Nguyen, Snyder, and Kilbourn (1998) synthesized a series of carbon-11 labeled N-methylpiperidinyl esters as potential in vivo substrates for acetylcholinesterase (AChE). These compounds were designed to examine the structure-activity relationship for in vivo enzymatic hydrolysis, aiding in measuring AChE activity in the human brain (Nguyen, Snyder, & Kilbourn, 1998).

Catalysis and Synthesis

Kondo, Okada, and Mitsudo (2002) demonstrated the use of a ruthenium-catalyzed intramolecular oxidative amination of aminoalkenes, which included the use of N-methylpiperidine. This method facilitated the rapid synthesis of cyclic imines and indoles, showcasing the compound's role in efficient chemical synthesis (Kondo, Okada, & Mitsudo, 2002).

Pharmaceutical Intermediate Synthesis

Hu Jia-peng (2012) described an improved synthesis of Clopidogrel Sulfate, where an intermediary compound, (S)-methyl 2-amino-2-(2-chlorophenyl)acetate, was synthesized. This pathway illustrates the use of similar compounds in the synthesis of pharmaceuticals, highlighting the compound's role in drug development (Hu Jia-peng, 2012).

Multicomponent Chemical Reactions

Elinson, Nasybullin, Ryzhkov, and Egorov (2014) conducted a study on multicomponent reactions involving similar compounds. They focused on the assembly of salicylaldehydes, malononitrile, and 3-methyl-2-pyrazolin-5-one, highlighting the utility of compounds like Methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate in complex chemical reactions (Elinson et al., 2014).

Role in Antimicrobial Activity

Nasser, Idhayadhulla, Kumar, and Selvin (2010) synthesized derivatives of 3-{[2,6-bis(4-substituted phenyl)-1- methylpiperidin-4- ylidene] amino}- 2-thioxo-imidazolidin-4-one. These compounds, which are structurally related to this compound, were evaluated for antimicrobial activity, demonstrating the compound's potential in developing antimicrobial agents (Nasser, Idhayadhulla, Kumar, & Selvin, 2010).

Safety and Hazards

The safety information for “Methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

The future directions in the research of “Methyl 2-(4-amino-1-methylpiperidin-4-yl)acetate” and similar compounds involve the development of more efficient synthesis methods and the exploration of their potential applications in the pharmaceutical industry. The discovery and biological evaluation of potential drugs containing the piperidine moiety are among the latest scientific advances.